Cas no 27456-25-3 (Cyclohexenecarbonitrile)

• Product Name: Cyclohexenecarbonitrile
• CAS No: 27456-25-3
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 251190
• PubChem ID: 74619
• Update Time: 2025-04-19

Cyclohexenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexenecarbonitrile
• Cyanocyclohexene
• cyclohex-1-ene carbonitrile
• Cyclohexene-1-carbonitrile, >=97.0%
• SCHEMBL153189
• NSC-177484
• EN300-40341
• Cyclohexene-1-carbonitrile
• SY049956
• 4-Amino-2,6-difluoro-benzonitrile
• 1-cyclohexene carbonitrile
• InChI=1/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H
• 1-Cyanocyclohexene
• NSC 177484
• J2E8HV5A42
• DTXSID101015401
• MFCD00013772
• J-011905
• NSC177484
• 1855-63-6
• cyclohex-1-enecarbonitrile
• NS00046540
• BCP21551
• 1-Cyano-1-cyclohexene
• Cyclohexen-1-carbonitrile
• cyclohex-1-ene-1-carbonitrile
• 1-Cyclohexenyl cyanide
• AMY16356
• AKOS005166897
• UNII-J2E8HV5A42
• CS-0155409
• 27456-25-3
• D89547
• EINECS 217-454-2
• C3191
• LS-13279
• 1-Cyclohexene-1-carbonitrile
• 1-Cyclohexenecarbonitrile
• FT-0607664

• Inchi： 1S/C7H9N/c8-6-7-4-2-1-3-5-7/h4H,1-3,5H2
• InChI Key： GTMWGXABXQTZRJ-UHFFFAOYSA-N
• SMILES： N#CC1=CCCCC1

Computed Properties

• Exact Mass: 107.07357
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 23.79